Cas no 1443346-65-3 (3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol)

3-Methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol is a tertiary alcohol with a branched alkyl-substituted phenyl structure, offering unique steric and electronic properties. Its molecular architecture, featuring both aromatic and aliphatic components, makes it a versatile intermediate in organic synthesis, particularly for fragrances, pharmaceuticals, and specialty chemicals. The compound's tertiary alcohol group enhances stability against oxidation, while the bulky substituents influence reactivity and selectivity in catalytic processes. Its lipophilic nature improves solubility in nonpolar matrices, facilitating applications in polymer modifiers and surfactant formulations. The structural design also allows for tailored derivatization, enabling fine-tuning of physicochemical properties for specific industrial or research needs.
3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol structure
1443346-65-3 structure
Product Name:3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol
CAS No:1443346-65-3
MF:C15H24O
MW:220.350464820862
MDL:MFCD20526636
CID:5180225
Update Time:2026-03-05

3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol
    • MDL: MFCD20526636
    • Inchi: 1S/C15H24O/c1-11(2)10-13-6-8-14(9-7-13)15(5,16)12(3)4/h6-9,11-12,16H,10H2,1-5H3
    • InChI Key: AHXZZNNBNBJBJM-UHFFFAOYSA-N
    • SMILES: CC(C1=CC=C(CC(C)C)C=C1)(O)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4

3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol Pricemore >>

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Additional information on 3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol

Comprehensive Overview of 3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol (CAS No. 1443346-65-3)

3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol (CAS No. 1443346-65-3) is a synthetic organic compound that has garnered significant attention in the fields of fragrance chemistry, pharmaceutical intermediates, and specialty chemicals. With its unique molecular structure, this compound exhibits properties that make it valuable for various industrial and research applications. The growing interest in sustainable fragrance ingredients and green chemistry has further propelled the demand for compounds like 3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol, as they align with the global shift toward eco-friendly alternatives.

The compound's IUPAC name reflects its complex structure, featuring a phenyl ring substituted with a 2-methylpropyl group and a tertiary alcohol functionality. This structural arrangement contributes to its stability and versatility in chemical reactions. Researchers and manufacturers are particularly interested in its potential as a flavor and fragrance enhancer, given its ability to impart subtle woody and amber notes, which are highly sought after in the perfume industry. Additionally, its compatibility with other aromatic compounds makes it a preferred choice for creating complex scent profiles.

In recent years, the demand for custom synthetic compounds like 3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol has surged, driven by advancements in high-throughput screening and computational chemistry. These technologies enable scientists to predict the compound's behavior in various formulations, reducing the need for extensive trial-and-error experiments. Furthermore, the rise of AI-driven drug discovery has highlighted the importance of such intermediates in developing novel therapeutic agents, particularly in the central nervous system (CNS) and anti-inflammatory drug categories.

From an environmental perspective, 3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol is being evaluated for its biodegradability and low toxicity profile, aligning with the principles of green chemistry. Regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) are increasingly focusing on the safety and sustainability of synthetic compounds, making this an area of active research. Companies are also exploring its use in bio-based solvents and renewable materials, further expanding its applications.

The synthesis of 3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol typically involves multi-step organic reactions, including Friedel-Crafts alkylation and Grignard reactions, which are well-documented in the literature. However, recent innovations in catalytic processes and flow chemistry have improved the efficiency and yield of its production. These advancements are critical for meeting the growing demand while minimizing waste and energy consumption, a key concern in modern chemical manufacturing.

In the context of consumer trends, the compound's applications extend beyond industrial uses. For instance, it is increasingly featured in premium personal care products, where consumers prioritize clean-label ingredients and sustainable sourcing. Marketing campaigns highlighting its natural-like properties and low environmental impact have resonated with eco-conscious buyers, further driving its adoption. This trend is particularly evident in regions with stringent regulations on synthetic additives, such as the European Union and North America.

Looking ahead, the future of 3-methyl-2-[4-(2-methylpropyl)phenyl]butan-2-ol appears promising, with ongoing research exploring its potential in advanced material science and nanotechnology. Its ability to act as a building block for more complex molecules positions it as a key player in the development of next-generation functional materials. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.

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